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Compound of Interest

Compound Name: N-(3-Phenylpropionyl)glycine-d2

Cat. No.: B12412815 Get Quote

Technical Support Center: N-(3-
Phenylpropionyl)glycine-d2
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and storage of N-(3-Phenylpropionyl)glycine-d2,

along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid N-(3-Phenylpropionyl)glycine-
d2?

For long-term stability of the solid compound, it is recommended to store it at -20°C. One

supplier suggests that room temperature storage is also acceptable for the solid form. For the

non-deuterated analog, N-(3-Phenylpropionyl)glycine, storage at -20°C is recommended for up

to 3 years, and at 4°C for up to 2 years.[1]

Q2: How should I store solutions of N-(3-Phenylpropionyl)glycine-d2?

Stock solutions of N-(3-Phenylpropionyl)glycine-d2 should be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[2] It is important to note that aqueous solutions of the

non-deuterated analog are not recommended for storage for more than one day.[3] To minimize
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degradation and isotopic exchange, use anhydrous, deuterated solvents for preparing

solutions.

Q3: My mass spectrometry results show a loss of the deuterium label. What could be the

cause?

Loss of the deuterium label, or isotopic dilution, is often due to hydrogen-deuterium (H-D)

exchange. This can occur if the compound is exposed to atmospheric moisture or protic

solvents (e.g., water, methanol). To prevent this, handle and store the compound under a dry,

inert atmosphere such as nitrogen or argon. When preparing solutions, always use anhydrous,

deuterated solvents.

Q4: I'm having trouble dissolving N-(3-Phenylpropionyl)glycine-d2 in DMSO. What should I

do?

One supplier notes that N-(3-Phenylpropionyl)glycine-d2 is soluble in DMSO at 100 mg/mL

with the aid of ultrasonication.[2] However, they also caution that DMSO is hygroscopic and

can absorb moisture from the air, which can impact the solubility of the product.[2] It is

recommended to use freshly opened, anhydrous DMSO to ensure optimal solubility.

Q5: Is N-(3-Phenylpropionyl)glycine-d2 light sensitive?

While specific photostability data for N-(3-Phenylpropionyl)glycine-d2 is not readily available,

it is a general best practice to protect deuterated compounds from light to prevent potential

degradation. Store vials in the dark or use amber-colored vials.

Storage and Stability Data
Solid Compound Storage Recommendations
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Compound Temperature Duration Notes

N-(3-

Phenylpropionyl)glycin

e-d2

Room Temperature Not specified
Suggested by one

supplier.

N-(3-

Phenylpropionyl)glycin

e

-20°C ≥ 4 years[4]

N-(3-

Phenylpropionyl)glycin

e

-20°C 3 years[1]

N-(3-

Phenylpropionyl)glycin

e

4°C 2 years[1]

N-(3-

Phenylpropionyl)glycin

e

2-8°C Limited shelf life
Expiry date on label.

[5]

Solution Storage Recommendations
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Compound Solvent Temperature Duration

N-(3-

Phenylpropionyl)glycin

e-d2

Not specified -80°C 6 months[2]

N-(3-

Phenylpropionyl)glycin

e-d2

Not specified -20°C 1 month[2]

N-(3-

Phenylpropionyl)glycin

e

Not specified -80°C 6 months[1]

N-(3-

Phenylpropionyl)glycin

e

Not specified -20°C 1 month[1]

N-(3-

Phenylpropionyl)glycin

e

Aqueous Buffer Not specified
Not recommended for

more than one day.[3]

Experimental Protocols & Troubleshooting
A crucial aspect of working with isotopically labeled compounds is ensuring their stability and

isotopic integrity throughout an experiment. Below is a general workflow for handling N-(3-
Phenylpropionyl)glycine-d2 and a troubleshooting guide for common issues.
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General Experimental Workflow for N-(3-Phenylpropionyl)glycine-d2

Preparation

Experimentation

Analysis

Store solid compound
at -20°C under

inert atmosphere

Dissolve in anhydrous,
deuterated solvent
(e.g., DMSO-d6)

Perform experiment
(e.g., cell culture,

in vivo study)

Prepare samples for
analysis (e.g., extraction)

Analyze by mass
spectrometry or NMR

Review data for
isotopic purity and

degradation products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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